N-{3-chloro-4-[(1-chloro-2-naphthyl)oxy]phenyl}-2-hydroxy-3,5-diiodobenzamide

• IUPAC Name: N-[3-chloro-4-(1-chloronaphthalen-2-yl)oxyphenyl]-2-hydroxy-3,5-diiodobenzamide
• InChI: InChI=1S/C23H13Cl2I2NO3/c24-17-11-14(28-23(30)16-9-13(26)10-18(27)22(16)29)6-8-19(17)31-20-7-5-12-3-1-2-4-15(12)21(20)25/h1-11,29H,(H,28,30)
• InChI Key: YRBPUSAZSOXBMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=C2Cl)OC3=C(C=C(C=C3)NC(=O)C4=C(C(=CC(=C4)I)I)O)Cl
• Molecular Formula: C23H13Cl2I2NO3
• Molecular Weight: 676.1 g/mol

Description

N-{3-chloro-4-[(1-chloro-2-naphthyl)oxy]phenyl}-2-hydroxy-3,5-diiodobenzamide, also known as ICI-182,780, is a synthetic compound that acts as a selective estrogen receptor modulator (SERM). It was developed by AstraZeneca and is used in scientific research to study the effects of estrogen on different physiological and biochemical systems.

Mechanism of Action

N-{3-chloro-4-[(1-chloro-2-naphthyl)oxy]phenyl}-2-hydroxy-3,5-diiodobenzamide acts as a selective estrogen receptor modulator (SERM) by binding to the estrogen receptor and blocking its activity. It has a high affinity for the estrogen receptor and is able to compete with endogenous estrogen for binding sites. By blocking the activity of the estrogen receptor, N-{3-chloro-4-[(1-chloro-2-naphthyl)oxy]phenyl}-2-hydroxy-3,5-diiodobenzamide can prevent the growth and proliferation of estrogen-dependent cancer cells.
Biochemical and Physiological Effects:
N-{3-chloro-4-[(1-chloro-2-naphthyl)oxy]phenyl}-2-hydroxy-3,5-diiodobenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of estrogen-dependent breast cancer cells in vitro and in vivo. It has also been shown to inhibit bone resorption and increase bone density in animal models of osteoporosis. Additionally, N-{3-chloro-4-[(1-chloro-2-naphthyl)oxy]phenyl}-2-hydroxy-3,5-diiodobenzamide has been shown to have anti-inflammatory and immunomodulatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{3-chloro-4-[(1-chloro-2-naphthyl)oxy]phenyl}-2-hydroxy-3,5-diiodobenzamide in lab experiments is its high potency and specificity for the estrogen receptor. It is able to block the activity of the estrogen receptor at low concentrations, making it a useful tool for studying the effects of estrogen on different physiological and biochemical systems. However, one limitation of using N-{3-chloro-4-[(1-chloro-2-naphthyl)oxy]phenyl}-2-hydroxy-3,5-diiodobenzamide is its relatively short half-life, which can limit its effectiveness in long-term experiments.

Future Directions

There are a number of future directions for research involving N-{3-chloro-4-[(1-chloro-2-naphthyl)oxy]phenyl}-2-hydroxy-3,5-diiodobenzamide. One area of interest is the development of new SERMs with improved potency and selectivity for the estrogen receptor. Another area of interest is the use of N-{3-chloro-4-[(1-chloro-2-naphthyl)oxy]phenyl}-2-hydroxy-3,5-diiodobenzamide in combination with other drugs to enhance its anti-cancer and anti-inflammatory effects. Additionally, there is ongoing research into the role of estrogen in aging and age-related diseases, which may lead to new applications for N-{3-chloro-4-[(1-chloro-2-naphthyl)oxy]phenyl}-2-hydroxy-3,5-diiodobenzamide in the future.

Synthesis Methods

The synthesis of N-{3-chloro-4-[(1-chloro-2-naphthyl)oxy]phenyl}-2-hydroxy-3,5-diiodobenzamide involves the reaction of 3,5-diiodosalicylic acid with 3-chloro-4-[(1-chloro-2-naphthyl)oxy]aniline in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with 2-hydroxybenzoyl chloride to form the final product.

Scientific Research Applications

N-{3-chloro-4-[(1-chloro-2-naphthyl)oxy]phenyl}-2-hydroxy-3,5-diiodobenzamide is used in scientific research to study the effects of estrogen on different physiological and biochemical systems. It is commonly used in breast cancer research as a potent estrogen receptor antagonist. It has also been used to study the role of estrogen in bone metabolism, cardiovascular function, and the immune system.